Cas no 9007-43-6 (Cytochrome C)

Cytochrome C is a small heme protein found in the mitochondrial intermembrane space, playing a critical role in the electron transport chain as part of cellular respiration. Its highly conserved structure and redox-active properties make it a valuable tool in biochemical research, particularly in studies of apoptosis, oxidative stress, and mitochondrial function. Cytochrome C is widely used as a marker for mitochondrial integrity and in assays measuring cell viability. Its stability, well-characterized redox behavior, and compatibility with spectroscopic techniques enhance its utility in both academic and industrial applications. Available in high-purity forms, it ensures reliable performance in experimental and diagnostic settings.
Cytochrome C structure
Cytochrome C structure
Product Name:Cytochrome C
CAS No:9007-43-6
MF:C42H54FeN8O6S2
MW:0
CID:48214
PubChem ID:16057918
Update Time:2025-05-28

Cytochrome C Chemical and Physical Properties

Names and Identifiers

    • Cytochrome C
    • Cytochrome C (horse heart)
    • Cytochrome c from horse heart
    • cytochrome C from pigeon breast muscle
    • cytochrome C from chicken heart
    • cytochrome C from porcine heart
    • cytochrome C from tuna heart
    • cytochrome C from bovine heart
    • cytochrome C from sheep heart
    • cytochrome C from saccharomyces*cerevisiae
    • cytochrome C practical grade: from*bovine heart
    • cytochrome C from dog heart
    • cytochrome C peptide map control
    • cytochrome C from rat heart
    • cytochrome C from rabbit heart
    • cytochrome C from bison heart
    • Cytochrome c, Equine Heart
    • Cytochrome (bovine heart)
    • CYTOCHROME-C
    • Cytochromes C
    • Micro particle size standard based on polystyrene monodisperse
    • Citrazinic acid
    • CYT-C
    • Cytochromert
    • Cytomac P
    • cytorest
    • Cytor-est
    • myohematin
    • C42H54FeN8O6S2
    • BCP07693
    • M231
    • Q26840776
    • 3-[8,13-Bis[1-[2-amino-3-(methylamino)-3-oxopropyl]sulfanylethyl]-18-(2-carboxyethyl)-3,7,12,17-tetr
    • Cromoci
    • CYC
    • CYCS
    • Cytochrome CymA
    • Ferricytochrome c
    • Ferrocytochrome c
    • Landrax
    • Microperoxidase
    • Proteins, CYCS
    • 9007-43-6
    • 3-[8,13-bis[1-[2-amino-3-(methylamino)-3-oxopropyl]sulfanylethyl]-18-(2-carboxyethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid
    • 3-[8,13-bis[1-[2-amino-3-(methylamino)-3-oxopropyl]sulfanylethyl]-18-(2-carboxyethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoic acid;iron(2+)
    • ?(2)-iron(2+) 15,20-bis(1-{[2-amino-2-(methylcarbamoyl)ethyl]sulfanyl}ethyl)-5,9-bis(2-carboxyethyl)-4,10,14,19-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1(21),2,6(24),7,9,11(23),12,14,16(22),17,19-undecaene-4,5-diide
    • ?(2)-iron(2+) 15,20-bis(1-{[2-amino-2-(methylcarbamoyl)ethyl]sulfanyl}ethyl)-5,9-bis(2-carboxyethyl)-4,10,14,19-tetramethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),6,8(23),9,11,13(22),14,16,18(21),19-undecaene-4,5-diide
    • Cromoci, CYC, CYCS, Cytochrome CymA, Cytomac P, Cytorest, Ferricytochrome c, Ferrocytochrome c
    • ferrous;3-[8,13-bis[1-[2-amino-3-(methylamino)-3-oxo-propyl]sulfanylethyl]-18-(2-carboxyethyl)-3,7,12,17-tetramethyl-porphyrin-21,24-diid-2-yl]propanoic acid
    • MDL: MFCD00130890
    • Inchi: 1S/C42H54N8O6S2.Fe/c1-19-25(9-11-37(51)52)33-16-34-26(10-12-38(53)54)20(2)30(48-34)14-35-40(24(6)58-18-28(44)42(56)46-8)22(4)32(50-35)15-36-39(21(3)31(49-36)13-29(19)47-33)23(5)57-17-27(43)41(55)45-7;/h13-16,23-24,27-28H,9-12,17-18,43-44H2,1-8H3,(H6,45,46,47,48,49,50,51,52,53,54,55,56);/q;+2/p-2/b29-13-,30-14-,31-13-,32-15-,33-16-,34-16-,35-14-,36-15-;
    • InChI Key: WFVBWSTZNVJEAY-VQGVYVAWSA-L
    • SMILES: [Fe+2].S(C([H])([H])C([H])(C(N([H])C([H])([H])[H])=O)N([H])[H])C([H])(C([H])([H])[H])C1C2=C([H])C3=C(C([H])([H])[H])C(C([H])([H])C([H])([H])C(=O)O[H])=C(C([H])=C4C(C([H])([H])C([H])([H])C(=O)O[H])=C(C([H])([H])[H])C(=C([H])C5C(C([H])([H])[H])=C(C(=C([H])C(C=1C([H])([H])[H])=N2)N=5)C([H])(C([H])([H])[H])SC([H])([H])C([H])(C(N([H])C([H])([H])[H])=O)N([H])[H])[N-]4)[N-]3 |c:24,64,74,t:46|

Computed Properties

  • Exact Mass: 884.28000
  • Monoisotopic Mass: 441.139681
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 16
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 263

Experimental Properties

  • Color/Form: This product is a dark red clear solution
  • Melting Point: 300 ºC
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: H2O: 10 mg/mL, clear, dark red-brown
  • Water Partition Coefficient: 100 g/L (20 ºC)
  • PSA: 286.03000
  • LogP: 3.85300
  • Merck: 13,2820
  • Solubility: Soluble in water
  • Vapor Pressure: No data available

Cytochrome C Security Information

Cytochrome C Customs Data

  • HS CODE:3507909000
  • Customs Data:

    China Customs Code:

    3507909000

Cytochrome C Pricemore >>

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Cytochrome C Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride Solvents: Water ;  1 h, pH 6.7, rt
1.2 19 h, 15 °C
Reference
Modulation of Protein Partition in an Aqueous Two Phase System by Inclusion Complexation of Cyclodextrins
Yamamoto, Kazuhiro; Ooya, Tooru, Chemistry Letters (2019, (2019), 48(12), 1551-1554

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Sodium chloride Solvents: Water ;  rt; 6 h, rt
1.2 5 min, rt; 24 h, rt; 24 h, 373 °C
Reference
One-pot synthesis of a hierarchical PMO monolith with superior performance in enzyme immobilization
Zhou, Yu; Wan, Mi Mi; Gao, Ling; Lin, Na; Lin, Wei Gang; et al, Journal of Materials Chemistry B: Materials for Biology and Medicine (2013, (2013), 1(12), 1738-1748h

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium ascorbate Solvents: Water ;  pH 3.0, rt
1.2 Reagents: Nitric oxide ;  3 min, 1 atm
Reference
Ferrocytochrome c and deoxyhemoglobin in the reaction with the iron cysteamine nitrosyl complex {Fe2[S(CH2)2NH3]2(NO)4}SO4·2.5H2O
Sanina, N. A.; Syrtsova, L. A.; Psikha, B. L.; Shkondina, N. I.; Rudneva, T. N.; et al, Russian Chemical Bulletin (2010, (2010), 59(10), 1994-1998

Cytochrome C Raw materials

Cytochrome C Preparation Products

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